Cas no 393810-24-7 ((3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one)

(3R,5S)-3-Fluoro-5-(hydroxymethyl)pyrrolidin-2-one is a fluorinated pyrrolidinone derivative with a chiral hydroxylmethyl substituent, offering distinct stereochemical and functional properties. Its rigid pyrrolidinone scaffold, combined with the fluorine atom and hydroxymethyl group, makes it a valuable intermediate in pharmaceutical synthesis, particularly for bioactive molecules requiring precise stereocontrol. The fluorine substitution enhances metabolic stability and binding affinity in drug design, while the hydroxymethyl group provides a versatile handle for further derivatization. This compound is well-suited for applications in medicinal chemistry, including the development of enzyme inhibitors and receptor modulators. Its high purity and defined stereochemistry ensure reproducibility in research and industrial processes.

(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one structure

393810-24-7 structure

Product Name:(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one

CAS No:393810-24-7

MF:C₅H₈FNO₂

MW:133.120924949646

MDL:MFCD19225559

CID:3963102

PubChem ID:10942467

Update Time:2025-06-07

(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinone, 3-fluoro-5-(hydroxymethyl)-, (3R,5S)-
- (3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-on e
- (3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one
- EN300-25618299
- 393810-24-7
- AKOS006376850
- MDL： MFCD19225559
- Inchi： 1S/C5H8FNO2/c6-4-1-3(2-8)7-5(4)9/h3-4,8H,1-2H2,(H,7,9)/t3-,4+/m0/s1
- InChI Key： MEFURQKDWBGYNF-IUYQGCFVSA-N
- SMILES： N1[C@H](CO)C[C@@H](F)C1=O

Computed Properties

Exact Mass: 133.05390666Da
Monoisotopic Mass: 133.05390666Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 49.3Å²

(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-25618299-0.05g	(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one	393810-24-7	95%	0.05g	$493.0	2024-06-19
Enamine	EN300-25618299-0.1g	(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one	393810-24-7	95%	0.1g	$644.0	2024-06-19
Enamine	EN300-25618299-0.25g	(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one	393810-24-7	95%	0.25g	$920.0	2024-06-19
Enamine	EN300-25618299-0.5g	(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one	393810-24-7	95%	0.5g	$1449.0	2024-06-19
Enamine	EN300-25618299-1.0g	(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one	393810-24-7	95%	1.0g	$1857.0	2024-06-19
Enamine	EN300-25618299-2.5g	(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one	393810-24-7	95%	2.5g	$3641.0	2024-06-19
Enamine	EN300-25618299-5.0g	(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one	393810-24-7	95%	5.0g	$5387.0	2024-06-19
Enamine	EN300-25618299-10.0g	(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one	393810-24-7	95%	10.0g	$7988.0	2024-06-19
Enamine	EN300-25618299-1g	(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one	393810-24-7	95%	1g	$1857.0	2023-09-14
Enamine	EN300-25618299-5g	(3R,5S)-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one	393810-24-7	95%	5g	$5387.0	2023-09-14